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Compound of Interest

Compound Name: 1-Octyne

Cat. No.: B150090

An In-Depth Technical Guide to 1-Octyne: Properties, Synthesis, and Applications in Modern
Chemistry

Abstract

1-Octyne, a terminal alkyne with the chemical formula CsHaias, is a versatile and reactive
building block in organic synthesis.[1] Its defining feature, a carbon-carbon triple bond at the
terminus of an eight-carbon chain, provides a site for a multitude of chemical transformations.
This guide offers a comprehensive overview of 1-Octyne, detailing its chemical and physical
properties, established synthesis protocols, key reaction pathways, and its escalating
importance in specialized fields, particularly in the development of pharmaceuticals and
advanced materials. For researchers and drug development professionals, understanding the
nuances of this compound is critical for leveraging its synthetic potential.

Chemical Identity and Core Properties

1-Octyne, also known as hexylacetylene, is a clear, colorless to light yellow liquid.[2][3] Its
fundamental identifiers and physical properties are crucial for its appropriate handling, storage,
and application in experimental design.

Table 1: Chemical Identifiers for 1-Octyne
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Identifier Value Source(s)
CAS Number 629-05-0 [2][4][5]
Molecular Formula CsHa4 416171
Molecular Weight 110.20 g/mol [2][6]
IUPAC Name oct-1-yne [2][4]
Synonyms Hexylacetylene, Octyne-1 [2][4][8]
EC Number 211-069-3 [21151[7]

| Beilstein/REAXYS | 1734494 |[7] |

Table 2: Physical and Chemical Properties of 1-Octyne

Property Value Source(s)
Appearance (.:Iea'tr colorless to yellow 21E107]
liquid

Boiling Point 127-128 °C [3]

Melting Point -80 °C [3]

Density 0.747 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.416 [9]

Vapor Pressure 13.6 mmHg [2]

Flash Point 16 °C (60.8 °F) - closed cup [1]

| Solubility | Immiscible with water; Miscible with alcohol and ether |[1][3] |

Caption: Molecular Structure of 1-Octyne (CsHa4).

Synthesis of 1-Octyne
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The synthesis of 1-Octyne can be achieved through several established routes. The choice of
method often depends on the availability of starting materials and the desired scale of the
reaction. Two prevalent methods involve the dehydrohalogenation of a dihalo-octane or the
reaction of a metal acetylide with a hexyl halide.[3][6]

A common and reliable laboratory-scale synthesis starts from the commercially available n-
Octene.[6] This process involves a two-step sequence of bromination followed by a double
dehydrobromination.

Caption: Synthesis pathway from n-Octene to 1-Octyne.

Experimental Protocol: Synthesis from n-Octene

This protocol describes the conversion of n-octene to 1-octyne via bromination and
subsequent dehydrobromination.[6]

Step 1: Bromination of n-Octene

 In aflask equipped with a dropping funnel and a magnetic stirrer, dissolve n-octene in a
suitable inert solvent like dichloromethane.

e Cool the solution in an ice bath to 0-5 °C.

e Slowly add an equimolar amount of bromine (Br2) dissolved in the same solvent via the
dropping funnel. Maintain the temperature below 10 °C. The disappearance of the bromine's
reddish-brown color indicates the reaction is proceeding.

e Once the addition is complete, allow the mixture to stir for an additional 30 minutes at room
temperature.

e Wash the reaction mixture with an aqueous solution of sodium thiosulfate to quench any
unreacted bromine, followed by a water wash.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to yield crude 1,2-dibromooctane.

Step 2: Dehydrobromination to 1-Octyne
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e Set up a reflux apparatus with a flask containing dry potassium hydroxide (KOH) in a high-
boiling solvent such as mineral oil.[6]

» Heat the KOH mixture to a high temperature (typically >150 °C).

e Slowly add the crude 1,2-dibromooctane from Step 1 to the hot KOH mixture. The volatile 1-
octyne product will distill out of the reaction mixture as it is formed.

e Collect the distillate, which will be a mixture of 1-octyne and water.

o Separate the organic layer, dry it over a suitable drying agent (e.g., anhydrous sodium
sulfate), and purify by fractional distillation. The boiling point of 1-octyne is approximately
127-128 °C.[3]

Reactivity and Key Transformations

The synthetic utility of 1-Octyne stems from the high reactivity of its terminal alkyne group.[1]
This functionality is a versatile handle for a wide array of organic transformations, including
hydrogenation, halogenation, hydration, and crucially, carbon-carbon bond-forming reactions.

[1]3]

Hydrogenation

The triple bond of 1-Octyne can be selectively reduced.

« Partial Hydrogenation: Using Lindlar's catalyst (palladium on calcium carbonate, poisoned
with lead), hydrogenation can be stopped at the alkene stage to yield 1-octene.[10][11]

o Complete Hydrogenation: With a more active catalyst, such as palladium on carbon (Pd/C),
the reaction proceeds to completion, yielding n-octane.[1]

Caption: Stepwise hydrogenation of 1-Octyne.

Click Chemistry and Bioconjugation

In modern drug development, the terminal alkyne of 1-Octyne and its derivatives is a key
participant in "click chemistry."[12] Specifically, the copper-catalyzed azide-alkyne cycloaddition
(CuAAC) and the strain-promoted azide-alkyne cycloaddition (SPAAC) are powerful methods
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for bioconjugation.[12][13] These reactions allow for the precise and efficient linking of
molecules. This is particularly relevant in the construction of Antibody-Drug Conjugates (ADCs),
where a cytotoxic drug payload is attached to a monoclonal antibody.[14] The alkyne serves as
a stable and bio-orthogonal "handle" for conjugation to an azide-modified antibody.[12][14]

Applications in Research and Drug Development

1-Octyne is a foundational building block for synthesizing more complex molecules in the
pharmaceutical, agrochemical, and specialty chemical industries.[8][15][16]

Pharmaceutical Synthesis: It serves as a precursor for creating carbon skeletons found in
numerous active pharmaceutical ingredients (APIs). The rigidity and linearity imparted by the
alkyne group can be a crucial design element for optimizing how a drug binds to its target.
[12]

Agrochemicals: Similar to pharmaceuticals, 1-Octyne is used to build the core structures of
novel herbicides and pesticides.

Antibody-Drug Conjugates (ADCs): The application of alkyne-azide click chemistry has
revolutionized the development of ADCs. By incorporating an alkyne-bearing moiety, drug
developers can achieve site-specific conjugation, leading to more homogeneous and
effective ADC products with potentially wider therapeutic windows.[13][14]

Polymer Science: 1-Octyne is utilized in the production of specialized polymers, where its
incorporation can enhance thermal stability and other material properties.[15]

Safety, Handling, and Storage
1-Octyne is a hazardous chemical that requires careful handling to ensure laboratory safety.

Hazard Identification:

e GHS Classification: It is classified as a highly flammable liquid and vapor (H225) and may be
fatal if swallowed and enters airways (H304), indicating a severe aspiration hazard.[2][17]

e Primary Hazards: The main risks are associated with its high flammability and the potential
for severe lung damage if aspirated.[17][18]
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Protocol for Safe Handling and Storage

Engineering Controls: Always handle 1-Octyne in a well-ventilated area, preferably within a
chemical fume hood to prevent vapor accumulation.[19][20] Use explosion-proof electrical
equipment.[20][21]

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab
coats, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles or a face
shield.[21]

Fire Safety: Keep away from all sources of ignition, including open flames, sparks, and hot
surfaces.[18][19] Ensure fire-extinguishing media (e.g., dry powder, foam, carbon dioxide)
are readily available.[20]

Handling: Ground and bond containers when transferring the liquid to prevent static
discharge.[18][21] Use only non-sparking tools.[21]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[19][20] Store separately from strong oxidizing agents.[20]

Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Do not mix with other waste streams.[17][18]

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[18][19]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.[17][19]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[17][19]

Ingestion: Do NOT induce vomiting due to the high risk of aspiration. Call a physician or
poison control center immediately.[17][18][19]
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Conclusion

1-Octyne is more than a simple C8 hydrocarbon; it is a potent and versatile tool in the arsenal
of the modern synthetic chemist. Its well-defined physical properties and the predictable
reactivity of its terminal alkyne group make it an invaluable intermediate. From its role in
traditional organic synthesis to its cutting-edge application in the development of targeted
cancer therapies like ADCs, 1-Octyne continues to be a compound of significant scientific and
commercial interest. Proper understanding of its synthesis, reactivity, and handling is essential
for unlocking its full potential safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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